Cas no 92051-25-7 (THIOSOPHOROSE)

• Product Name: THIOSOPHOROSE
• CAS No: 92051-25-7
• MF: C₁₂H₂₂O₁₀S
• MW: 358.362083911896
• CID: 997826
• PubChem ID: 20447781
• Update Time: 2025-04-20

THIOSOPHOROSE Chemical and Physical Properties

Names and Identifiers

• THIOSOPHOROSE
• 92051-25-7

• Inchi： 1S/C12H22O10S/c13-1-3-5(15)7(17)9(19)11(20-3)22-10-8(18)6(16)4(2-14)21-12(10)23/h3-19,23H,1-2H2
• InChI Key： UULNBDNUSXGHBK-UHFFFAOYSA-N
• SMILES： SC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 358.09300
• Monoisotopic Mass: 358.09336807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (68 g/l) (25 º C),
• PSA: 208.10000
• LogP: -4.45970